Cas no 102571-05-1 (2H-Cyclopenta[b]thiophene,2,2,3-trifluoro-4,5,6,6a-tetrahydro-)

2H-Cyclopenta[b]thiophene,2,2,3-trifluoro-4,5,6,6a-tetrahydro- structure
102571-05-1 structure
Product name:2H-Cyclopenta[b]thiophene,2,2,3-trifluoro-4,5,6,6a-tetrahydro-
CAS No:102571-05-1
MF:C7H7F3S
MW:180.190691232681
CID:219846
PubChem ID:24837265

2H-Cyclopenta[b]thiophene,2,2,3-trifluoro-4,5,6,6a-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Cyclopenta[b]thiophene,2,2,3-trifluoro-4,5,6,6a-tetrahydro-
    • 2,2,3-trifluoro-4,5,6,6a-tetrahydrocyclopenta[b]thiophene
    • 102571-05-1
    • 2,2,3-Trifluoro-4,5,6,6a-tetrahydrocyclopenta(b)thiophene
    • 2,2,3-Trifluoro-4,5,6,6a-tetrahydro-2H-cyclopenta[b]thiophene
    • 2H-Cyclopenta(b)thiophene, 4,5,6,6a-tetrahydro-2,2,3-trifluoro-
    • DTXSID00907727
    • Inchi: InChI=1S/C7H7F3S/c8-6-4-2-1-3-5(4)11-7(6,9)10/h5H,1-3H2
    • InChI Key: UWMKAULMUOISPU-UHFFFAOYSA-N
    • SMILES: FC1(SC2CCCC2=C1F)F

Computed Properties

  • Exact Mass: 180.02211
  • Monoisotopic Mass: 180.022056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.3
  • XLogP3: 2

Experimental Properties

  • PSA: 0

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